Cas no 302912-40-9 (2-Fluoro-5-(trifluoromethyl)phenyl Isothiocyanate)

• Product Name: 2-Fluoro-5-(trifluoromethyl)phenyl Isothiocyanate
• CAS No: 302912-40-9
• MF: C₈H₃F₄NS
• MW: 221.174734354019
• CID: 299345
• PubChem ID: 3407824
• Update Time: 2025-04-19

2-Fluoro-5-(trifluoromethyl)phenyl Isothiocyanate Chemical and Physical Properties

Names and Identifiers

• Benzene,1-fluoro-2-isothiocyanato-4-(trifluoromethyl)-
• 2-fluoro-5-(trifluoromethyl)benzeneisothiocyanate
• 2-Fluoro-5-(trifluoromethyl)phenyl
• 2-Fluoro-5-(trifluoromethyl)phenyl isothiocyanate
• 2-fluoro-5-trifluoromethylphenylisothiocyanate
• 525383_ALDRICH
• AC1MP9UE
• CTK8E4029
• KB-170485
• AKOS012336537
• 2-FLUORO-5-TRIFLUOROMETHYLPHENYL ISOTHI&
• MFCD02683532
• SY328582
• 2-Fluoro-5-(trifluoromethyl)phenyl isothiocyanate, 97%
• C8H3F4NS
• J-017885
• 1-fluoro-2-isothiocyanato-4-(trifluoromethyl)benzene
• 302912-40-9
• 2-fluoro-5-(trifluoromethyl)phenylisothiocyanate
• DTXSID90392204
• SCHEMBL1435223
• 2-Fluoro-5-(trifluoromethyl)phenyl Isothiocyanate

• MDL： MFCD02683532
• Inchi： 1S/C8H3F4NS/c9-6-2-1-5(8(10,11)12)3-7(6)13-4-14/h1-3H
• InChI Key： PVQGRXJLBCCYLQ-UHFFFAOYSA-N
• SMILES： S=C=NC1=C(C=CC(C(F)(F)F)=C1)F

Computed Properties

• Exact Mass: 220.99229
• Monoisotopic Mass: 220.992
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.3
• Topological Polar Surface Area: 44.4Ų

Experimental Properties

• Color/Form: liquid
• Density: 1.42 g/mL at 25 °C(lit.)
• Boiling Point: 202-209 °C(lit.)
• Flash Point: 210 °F
• Refractive Index: n20/D 1.54(lit.)
• PSA: 12.36
• Solubility: Not determined

2-Fluoro-5-(trifluoromethyl)phenyl Isothiocyanate Security Information

• Hazardous Material transportation number：UN 1760 8/PG 2
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： 26-27-36/37/39-45
• Hazardous Material Identification：
• Risk Phrases：34